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Compound of Interest

Compound Name: RDN2150

Cat. No.: B15623757

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents are paramount to ensuring a safe and compliant laboratory
environment. This document provides a comprehensive overview of the recommended disposal
procedures for RDN2150, a potent and selective ZAP-70 inhibitor. Adherence to these
guidelines is crucial for minimizing environmental impact and safeguarding personnel.

While a specific Safety Data Sheet (SDS) for RDN2150 was not directly accessible in a web
format, general safety and handling information, along with the compound's chemical
properties, have been compiled from available sources. It is imperative to obtain and consult
the official SDS from your supplier for detailed and specific disposal instructions before

handling this compound.

Quantitative Data Summary

The following table summarizes the key physicochemical properties of RDN2150, which are
essential for its safe handling and disposal.
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Property Value

Molecular Formula C28H29CINsOa4[1]
Molecular Weight 577.04 g/mol [1]
Appearance Solid[2]

Solubility 10 mM in DMSOI1]
CAS Number 2839429-51-3[1]

Immediate Safety and Handling Protocols

Before proceeding with the disposal of RDN2150, it is crucial to adhere to the following
immediate safety and handling protocols. This information is based on general guidelines for
handling similar chemical compounds.

Personal Protective Equipment (PPE):

o Eye Protection: Wear chemical safety goggles or a face shield.

e Hand Protection: Use chemically resistant gloves (e.g., nitrile).

» Skin and Body Protection: Wear a lab coat, long pants, and closed-toe shoes.
Engineering Controls:

o Work in a well-ventilated area, preferably within a chemical fume hood.

o Ensure that an eyewash station and safety shower are readily accessible.
General Handling Precautions:

e Avoid inhalation of dust or fumes.

e Prevent contact with skin and eyes.

e Do not eat, drink, or smoke in areas where RDN2150 is handled.
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Step-by-Step Disposal Procedures

The proper disposal of RDN2150, as with any laboratory chemical, should be conducted in
accordance with institutional, local, state, and federal regulations. The following is a general
step-by-step guide:

e Consult the Safety Data Sheet (SDS): The SDS provided by the manufacturer is the most
critical document for specific disposal instructions. It will contain information on the
chemical's hazards, handling, storage, and disposal.

o \Waste Identification and Classification:

o Determine if the RDN2150 waste is considered hazardous. Based on general hazard
statements for similar compounds, it may be classified as harmful if swallowed, causes
skin irritation, and causes serious eye irritation.[2]

o Segregate RDN2150 waste from other waste streams.
» Waste Collection and Storage:

o Solid Waste: Collect unused or expired solid RDN2150 in a clearly labeled, sealed, and

chemically compatible container.

o Liquid Waste: Solutions containing RDN2150 should be collected in a labeled, sealed, and

appropriate waste container. Do not pour down the drain.

o Contaminated Materials: Any materials that have come into contact with RDN2150, such
as gloves, pipette tips, and weighing paper, should be collected in a designated hazardous
waste container.

e Labeling:

o Clearly label all waste containers with "Hazardous Waste," the name of the chemical
(RDN2150), and the date of accumulation.

e Disposal:
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o Arrange for the pickup and disposal of the hazardous waste through your institution's
Environmental Health and Safety (EHS) department or a licensed hazardous waste
disposal contractor.

Experimental Workflow for Chemical Disposal

The following diagram illustrates a generalized workflow for the proper disposal of a laboratory
chemical like RDN2150.
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General Chemical Disposal Workflow

Start: Unused/Waste Chemical

Consult Safety Data Sheet (SDS)
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'
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'
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'
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:
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i

Dispose via EHS/Licensed Contractor
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Caption: A flowchart outlining the key steps for the safe and compliant disposal of laboratory
chemicals.

RDN2150 Mechanism of Action: ZAP-70 Signaling
Pathway Inhibition

RDN2150 is a potent and selective covalent inhibitor of Zeta-chain-associated protein kinase
70 (ZAP-70).[3][4] Understanding its mechanism of action is crucial for researchers working
with this compound. The diagram below illustrates the signaling pathway inhibited by
RDN2150.
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RDN2150 Inhibition of ZAP-70 Signaling
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Caption: RDN2150 covalently binds to and inhibits ZAP-70, blocking downstream signaling and
T-cell activation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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